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Compound of Interest

Methyl 2-[2-
Compound Name:

(dimethylamino)ethoxy]benzoate
CAS No.: 18167-29-8

Cat. No.: B091961

Get Quote

Abstract & Strategic Relevance

Methyl 2-[2-(dimethylamino)ethoxy]benzoate (CAS: 18167-29-8) is a benzoate ester
derivative featuring a basic dimethylaminoethoxy side chain.[1][2] In pharmaceutical synthesis,
it serves two critical high-value functions:

 Critical Quality Attribute (CQA) Reference Standard: It is the ortho-positional isomer of the
key ltopride intermediate (Methyl 4-[2-(dimethylamino)ethoxy]benzoate).[2] Regulatory
guidelines (ICH Q3A/Q3B) require the synthesis and characterization of potential positional
isomers to demonstrate that they are effectively purged or absent from the final Active
Pharmaceutical Ingredient (API).

» Pharmacophore Building Block: It serves as a precursor for ortho-substituted benzamide
analogs in Structure-Activity Relationship (SAR) studies, exploring steric influence on
Dopamine D2 receptor binding affinity compared to their para-substituted counterparts.[1][2]
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This guide provides a validated protocol for its synthesis, hydrolysis, and application in impurity
profiling.[1][2][3]

Chemical Properties & Safety Profile[1][2][4]

Property Specification

Chemical Name Methyl 2-[2-(dimethylamino)ethoxy]benzoate
CAS Number 18167-29-8

Molecular Formula C12H17NOs

Molecular Weight 223.27 g/mol

Appearance Pale yellow oil to low-melting solid

Soluble in DCM, Ethyl Acetate, Methanol;

Solubility ) ]
Sparingly soluble in water (pH dependent)

pKa (Calculated) ~9.2 (tertiary amine)

Safety Warning: This compound is a skin and eye irritant. The precursor, 2-dimethylaminoethyl
chloride, is a vesicant and a potential alkylating agent.[1][2][3] Handle all reagents in a fume
hood with appropriate PPE (nitrile gloves, goggles).[1][2][3]

Synthesis Protocol: Williamson Etherification

This protocol utilizes a base-mediated alkylation of Methyl Salicylate.[2] The choice of Methyl
Salicylate as the starting material (rather than the acid) prevents self-polymerization and
simplifies purification via acid-base extraction.[2]

Reagents & Materials
e Methyl Salicylate (1.0 eq): 15.2 g (100 mmol)[1][2]

o 2-Dimethylaminoethyl chloride HCI (1.2 eq): 17.3 g (120 mmol)[1][2]

o Potassium Carbonate (K2COs3) (2.5 eq): 34.5 g (Anhydrous, milled)[1][2][3]
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o Potassium lodide (KI) (0.1 eq): 1.66 g (Catalyst to accelerate Finkelstein-like substitution)[1]
[2]

e Solvent: Acetone (Dry, 150 mL) or DMF (for faster rates, but harder workup)

Step-by-Step Methodology

Preparation of Base: In a 500 mL round-bottom flask equipped with a magnetic stir bar and

reflux condenser, suspend the anhydrous K2COs in Acetone (150 mL).

o Addition of Phenol: Add Methyl Salicylate (15.2 g) to the suspension. Stir at room
temperature for 15 minutes to allow initial deprotonation (color change to faint yellow may
occur).

o Addition of Electrophile: Add 2-Dimethylaminoethyl chloride hydrochloride and Potassium
lodide.

o Expert Insight: The HCI salt is used directly; the excess carbonate neutralizes the HCI in
situ, generating the free amine species for reaction.[3]

o Reaction: Heat the mixture to reflux (approx. 56°C for Acetone) for 12—16 hours.

o Monitoring: Monitor by TLC (Mobile Phase: 5% MeOH in DCM). The starting material
(Methyl Salicylate) will disappear. Visualize with UV and Ferric Chloride stain (phenols turn
purple; product does not).[2]

o Workup (The "Self-Validating" Purification):

o Cool the mixture and filter off the inorganic salts (KCI, excess K2C0O3).[2][3] Wash the filter
cake with acetone.

o Concentrate the filtrate under reduced pressure to yield a crude oil.

o Acid-Base Extraction (Critical Step): Dissolve the oil in Ethyl Acetate (100 mL). Extract
with 1M HCI (2 x 50 mL).

» Logic: The product (amine) goes into the aqueous acid layer. Unreacted Methyl
Salicylate (non-basic) remains in the organic layer. This effectively purifies the product
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without chromatography.

o Wash the aqueous acidic layer with fresh Ethyl Acetate (30 mL) to remove traces of
phenol.

o Basify the aqueous layer to pH > 10 using 4M NaOH (cool in an ice bath). The product will
oil out.

o Extract the product into Dichloromethane (DCM) (3 x 50 mL).

o Dry over NazSOu4, filter, and concentrate to yield Methyl 2-[2-
(dimethylamino)ethoxy]benzoate.[1][2][3]

Yield Expectation: 75-85% (Pale yellow oil).

Application: Synthesis of the Carboxylic Acid
Intermediate

For use in coupling reactions (to make benzamide impurities or analogs), the ester must be
hydrolyzed.[3]

Protocol: Selective Hydrolysis[1][3]

» Dissolution: Dissolve 10 mmol of the ester in Ethanol (20 mL).
e Saponification: Add 10M NaOH (2.0 mL, 2 eq).
» Reaction: Stir at 60°C for 2 hours. Monitor by HPLC or TLC.[2]
e Isolation (Zwitterion Handling):

o Concentrate ethanol.[2] Dilute with water (10 mL).

o Carefully adjust pH to ~6.0—7.0 using 1M HCI.

o Note: The product is an amino-acid zwitterion.[2] It may not precipitate easily.[2]
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o Lyophilize the aqueous solution to obtain the crude solid (containing NaCl) or extract with
n-Butanol if salt-free material is required.[2]

Visualized Workflow & Logic

The following diagram illustrates the synthesis pathway and the critical "Purge Logic" used to
distinguish this impurity from the active drug intermediate.

Impurity Control Logic
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Caption: Synthetic pathway for the ortho-isomer, highlighting the acid-base purification strategy
and downstream conversion to benzamide analogs.

Analytical Validation (QC Parameters)

To validate the identity of the synthesized reference standard, compare against the following
expected parameters.
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Technique

Expected Signal /
Characteristic

Interpretation

HPLC (Reverse Phase)

Retention Time (RT) shift vs.

Para-isomer

The ortho-isomer typically
elutes later than the para-
isomer (Itopride intermediate)
on C18 columns due to
intramolecular H-bonding

(masking polarity).[1][2]

1H NMR (CDCls)

5 3.89 (s, 3H, -COOCH:)

Methyl ester singlet.[1][2][3]

1H NMR (CDCls)

8 4.15 (t, 2H, -OCHz-)

Triplet for ethoxy methylene

next to oxygen.[1][2][3]

1H NMR (CDCls)

0 2.75 (t, 2H, -CHzN-)

Triplet for methylene next to
amine.[1][2][3]

1H NMR (CDCls)

3 2.35 (s, 6H, -N(CH3)2)

Singlet for dimethylamine
protons.[1][2][3]

1H NMR (Aromatic)

5 6.9-7.8 (m, 4H)

Characteristic ortho-
substitution pattern (dd, td
splitting).[1][2][3] Distinct from
the symmetrical AA'BB' system

of the para-isomer.

Troubleshooting & Expert Tips

e Low Yield: If the reaction is sluggish, switch solvent from Acetone to DMF or Acetonitrile.[3]

The higher boiling point of Acetonitrile (82°C) often drives the reaction to completion faster

than Acetone.

o Transesterification: Avoid using Methanol or Ethanol as the reaction solvent. The alkoxide

generated from the carbonate can cause transesterification of the methyl ester.[3] Use
aprotic solvents (Acetone, DMF, THF).[1][2][3]

o Impurity Segregation: When using this compound as a reference marker in HPLC, ensure
your gradient starts with low organic (e.g., 5% ACN) to separate the ortho-acid hydrolysis
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product from the para-acid, as their pKa values are similar but their lipophilicities differ due to
the "ortho-effect."[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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